Cas no 27231-37-4 ((5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID)

• Product Name: (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID
• CAS No: 27231-37-4
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 852415
• Update Time: 2026-04-29

(5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID
• CHEMBRDG-BB 4140363
• TIMTEC-BB SBB011493
• [(5-methyl-1H-benzimidazol-2-yl)thio]acetic acid(SALTDATA: 0.5H2O)
• 2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• [(6-Methyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• acetic acid, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-
• Acetic acid, 2-[(6-methyl-1H-benzimidazol-2-yl)thio]-

• Inchi： InChI=1S/C10H10N2O2S/c1-6-2-3-7-8(4-6)12-10(11-7)15-5-9(13)14/h2-4H,5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： BINCCLNWCUYMIO-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N=C(N2)SCC(=O)O

Computed Properties

• Exact Mass: 222.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 91.28000
• LogP: 2.04800

(5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID

The Compound CAS No. 27231-37-4: (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID

The compound with CAS No. 27231-37-4, commonly referred to as (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoimidazole derivatives, which have been extensively studied for their unique properties and biological activities. The benzoimidazole ring system, combined with the sulfanyl and acetic acid moieties, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of benzoimidazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The sulfanyl group attached to the benzoimidazole ring enhances the compound's ability to interact with biological targets, making it a promising candidate for therapeutic applications. Additionally, the acetic acid moiety introduces acidity and hydrogen bonding capabilities, further modulating the compound's pharmacokinetic properties.

One of the most notable advancements in the research of (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID involves its role as a potential anticancer agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit tumor growth without significantly affecting normal cells. The mechanism of action involves interference with key cellular processes such as DNA replication and protein synthesis, which are critical for cancer cell proliferation.

Furthermore, the compound has shown potential in anti-inflammatory applications. Studies have revealed that (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID can inhibit the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways. This property makes it a candidate for developing novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to traditional NSAIDs.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The presence of the methyl group on the benzoimidazole ring plays a crucial role in stabilizing intermediates during synthesis, ensuring high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound, confirming its structural integrity and purity.

The application of computational chemistry tools has also been instrumental in understanding the molecular interactions of (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID. Molecular docking studies have revealed that this compound can bind effectively to various biological targets, including enzymes and receptors involved in disease pathways. These insights provide a foundation for further optimization of the compound's structure to enhance its therapeutic potential.

Another area of interest is the environmental impact of this compound. Researchers are exploring its biodegradability and eco-friendly synthesis routes to minimize its environmental footprint. Green chemistry principles are being integrated into its production processes, ensuring sustainability while maintaining high-quality standards.

In conclusion, (5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID represents a significant advancement in chemical research with diverse applications across pharmaceuticals and beyond. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in developing innovative solutions for human health and environmental sustainability.